Cas no 1251013-42-9 (Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate)

Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate structure

1251013-42-9 structure

Product Name:Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate

CAS No:1251013-42-9

MF:C₉H₈BrN₃O₂

MW:270.082720756531

MDL:MFCD14581542

CID:4564906

PubChem ID:71305759

Update Time:2024-11-02

Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate
- 6-Bromo-Imidazo[1,2-A]Pyrimidine-3-Carboxylic Acid Ethyl Ester
- BAC01342
- AM805307
- F52661
- Ethyl6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate
- 6-Bromo-imidazo[1,2-a]pyrimidine-3-carboxylicacidethylester
- 6-Bromoimidazo[1,2-a]pyrimidine-3-carboxylic acid ethyl ester
- AKOS027429017
- MFCD14581542
- CS-0047488
- 1251013-42-9
- AS-68476
- SCHEMBL19736932
- MDL： MFCD14581542
- Inchi： 1S/C9H8BrN3O2/c1-2-15-8(14)7-4-12-9-11-3-6(10)5-13(7)9/h3-5H,2H2,1H3
- InChI Key： WDILKVDGYVAARP-UHFFFAOYSA-N
- SMILES： BrC1C=NC2=NC=C(C(=O)OCC)N2C=1

Computed Properties

Exact Mass: 268.97999g/mol
Monoisotopic Mass: 268.97999g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 56.5

Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM330470-250mg	Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate	1251013-42-9	95%+	250mg	$412	2021-08-18
Chemenu	CM330470-1g	Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate	1251013-42-9	95%+	1g	$840	2021-08-18
ChemScence	CS-0047488-100mg	Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate	1251013-42-9	99.59%	100mg	$175.0	2022-04-28
ChemScence	CS-0047488-250mg	Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate	1251013-42-9	99.59%	250mg	$238.0	2022-04-28
ChemScence	CS-0047488-1g	Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate	1251013-42-9	99.59%	1g	$422.0	2022-04-28
ChemScence	CS-0047488-2500mg	Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate	1251013-42-9	99.59%	2500mg	$1035.0	2021-09-02
ChemScence	CS-0047488-5g	Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate	1251013-42-9	99.59%	5g	$2028.0	2021-09-02
TRC	B510040-10mg	6-Bromo-imidazo[1,2-a]pyrimidine-3-carboxylicacidethylester	1251013-42-9		10mg	$ 50.00	2022-06-07
TRC	B510040-50mg	6-Bromo-imidazo[1,2-a]pyrimidine-3-carboxylicacidethylester	1251013-42-9		50mg	$ 95.00	2022-06-07
TRC	B510040-100mg	6-Bromo-imidazo[1,2-a]pyrimidine-3-carboxylicacidethylester	1251013-42-9		100mg	$ 160.00	2022-06-07

Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate Production Method

Production Method 1

7752-82-1

7752-82-1

1113-59-3

1113-59-3

1251013-42-9

1251013-42-9

944896-67-7

944896-67-7

Reaction Conditions

1.1 Solvents: Ethanol ; 3 h, 80 °C; 80 °C → 25 °C
1.2 Reagents: Triethylamine ; 0.5 h, 25 °C

Reference

: Spiro-isoquinoline-3,4'-piperidine derivatives as PRMT5 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate Raw materials

Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate Preparation Products

Ethyl 6-bromoimidazo[1,2-a]pyrimidine-3-carboxylate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

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